Cas no 70026-89-0 (4-Pyridinecarboxylicacid, 1,2-dihydro-6-methyl-3-nitro-2-oxo-, ethyl ester)

4-Pyridinecarboxylicacid, 1,2-dihydro-6-methyl-3-nitro-2-oxo-, ethyl ester structure
70026-89-0 structure
Product Name:4-Pyridinecarboxylicacid, 1,2-dihydro-6-methyl-3-nitro-2-oxo-, ethyl ester
CAS No:70026-89-0
MF:C9H10N2O5
MW:226.186102390289
CID:573795
PubChem ID:279252
Update Time:2025-04-19

4-Pyridinecarboxylicacid, 1,2-dihydro-6-methyl-3-nitro-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarboxylicacid, 1,2-dihydro-6-methyl-3-nitro-2-oxo-, ethyl ester
    • ETHYL 1,2-DIHYDRO-6-METHYL-3-NITRO-2-OXO-4-PYRIDEINCARBOXYLATE
    • ethyl 6-methyl-3-nitro-2-oxo-1H-pyridine-4-carboxylate
    • 6-methyl-3-nitro-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid ethyl ester
    • AC1L5PTG
    • AC1Q5A9M
    • AG-K-90064
    • AR-1I9542
    • CTK5D1712
    • ethyl 6-methyl-3-nitro-2-oxo-1,2-dihydropyridine-4-carboxylate
    • ethyl 6-methyl-3-nitropyridone 4-carboxylate
    • Ethyl-6-methyl-3-nitro-2(1H)pyridon-4-carboxylat
    • NSC129595
    • SCHEMBL7017757
    • AKOS015966308
    • NSC-129595
    • FT-0755229
    • DTXSID60299357
    • 70026-89-0
    • Inchi: 1S/C9H10N2O5/c1-3-16-9(13)6-4-5(2)10-8(12)7(6)11(14)15/h4H,3H2,1-2H3,(H,10,12)
    • InChI Key: DICRVETZCMISTM-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=C(C)NC(C=1[N+](=O)[O-])=O)=O

Computed Properties

  • Exact Mass: 226.059
  • Monoisotopic Mass: 226.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.36
  • Boiling Point: 375.6°C at 760 mmHg
  • Flash Point: 181°C
  • Refractive Index: 1.546
  • PSA: 98.54
  • LogP: 1.29140
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